5-(Hydroxymethyl)-1-methylpyridin-2(1H)-one

Specification

• CAS No.: 27330-18-3
• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 5-(hydroxymethyl)-1-methylpyridin-2-one
• Standard InChI: InChI=1S/C7H9NO2/c1-8-4-6(5-9)2-3-7(8)10/h2-4,9H,5H2,1H3
• Standard InChI Key: JTHPCDBYSXVGFM-UHFFFAOYSA-N
• SMILES: CN1C=C(C=CC1=O)CO
• Canonical SMILES: CN1C=C(C=CC1=O)CO

Introduction

Chemical Structure and Identification

Structural Characteristics

5-(Hydroxymethyl)-1-methylpyridin-2(1H)-one is a pyridine derivative featuring a partially saturated pyridine ring with specific functional groups. The compound contains a hydroxymethyl group at the 5-position and a methyl group at the nitrogen (position 1), creating a structure that influences its solubility and reactivity profiles. The presence of these functional groups contributes to the compound's ability to participate in hydrogen bonding, which may affect its interactions with biological targets.

Chemical Identifiers

The compound is characterized by several standardized identifiers that facilitate its recognition in chemical databases and scientific literature:

Identifier	Value
CAS Number	27330-18-3
Molecular Formula	C7H9NO2
Molecular Weight	139.15 g/mol
IUPAC Name	5-(hydroxymethyl)-1-methyl-2(1H)-pyridinone

Related Compounds

It is important to distinguish 5-(Hydroxymethyl)-1-methylpyridin-2(1H)-one from similarly named compounds that feature different substitution patterns:

• 5-(hydroxymethyl)pyridin-2(1H)-one (CAS: 109205-68-7, C6H7NO2, MW: 125.13 g/mol) - lacks the methyl group at position 1

• 6-(hydroxymethyl)-1-methylpyridin-2(1H)-one (C7H9NO2, MW: 139.15 g/mol) - has the hydroxymethyl group at position 6 instead of position 5

These structural differences, though subtle, can significantly impact the compounds' physicochemical properties and biological activities.

Physical and Chemical Properties

Spectroscopic and Analytical Properties

Chemical Identifiers for Analysis

For analytical identification and characterization of 5-(Hydroxymethyl)-1-methylpyridin-2(1H)-one, several standard identifiers are available:

Identifier Type	Value
MDL Number	MFCD17015927
InChI	1S/C7H9NO2/c1-8-4- (partial)

These identifiers facilitate the compound's recognition in spectroscopic analyses and chemical databases.